Cas no 204782-97-8 (5-Quinolinecarboxylic acid, 8-(methylsulfonyl)-)

5-Quinolinecarboxylic  acid,  8-(methylsulfonyl)- structure
204782-97-8 structure
Product Name:5-Quinolinecarboxylic acid, 8-(methylsulfonyl)-
CAS No:204782-97-8
MF:C11H9NO4S
MW:251.258461713791
CID:909860
PubChem ID:18403027
Update Time:2025-04-19

5-Quinolinecarboxylic acid, 8-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • 5-Quinolinecarboxylic acid, 8-(methylsulfonyl)-
    • 5-quinolinecarboxylic acid,8-(methylsulfonyl)-
    • 8-Methylsulfonyl-5-quinolinecarboxylic acid
    • SCHEMBL6962117
    • UIRXODHSPZVTQB-UHFFFAOYSA-N
    • 204782-97-8
    • Inchi: 1S/C11H9NO4S/c1-17(15,16)9-5-4-8(11(13)14)7-3-2-6-12-10(7)9/h2-6H,1H3,(H,13,14)
    • InChI Key: UIRXODHSPZVTQB-UHFFFAOYSA-N
    • SMILES: S(C)(C1=CC=C(C(=O)O)C2=CC=CN=C12)(=O)=O

Computed Properties

  • Exact Mass: 251.02522894g/mol
  • Monoisotopic Mass: 251.02522894g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 92.7Ų
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